Cas no 2649077-40-5 (5-(bromomethyl)-4-methyl-N-(3-methylphenyl)methyl-4,5-dihydro-1,3-thiazol-2-amine)

• Product Name: 5-(bromomethyl)-4-methyl-N-(3-methylphenyl)methyl-4,5-dihydro-1,3-thiazol-2-amine
• CAS No: 2649077-40-5
• MF: C₁₃H₁₇BrN₂S
• MW: 313.256480932236
• CID: 6191400
• PubChem ID: 165521777
• Update Time: 2025-11-01

5-(bromomethyl)-4-methyl-N-(3-methylphenyl)methyl-4,5-dihydro-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)-4-methyl-N-(3-methylphenyl)methyl-4,5-dihydro-1,3-thiazol-2-amine
• 5-(bromomethyl)-4-methyl-N-[(3-methylphenyl)methyl]-4,5-dihydro-1,3-thiazol-2-amine
• EN300-1274629
• 2649077-40-5

• Inchi： 1S/C13H17BrN2S/c1-9-4-3-5-11(6-9)8-15-13-16-10(2)12(7-14)17-13/h3-6,10,12H,7-8H2,1-2H3,(H,15,16)
• InChI Key： OUPRTFYDZPBGKJ-UHFFFAOYSA-N
• SMILES： BrCC1C(C)N/C(=N\CC2C=CC=C(C)C=2)/S1

Computed Properties

• Exact Mass: 312.02958g/mol
• Monoisotopic Mass: 312.02958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 49.7Ų

Additional information on 5-(bromomethyl)-4-methyl-N-(3-methylphenyl)methyl-4,5-dihydro-1,3-thiazol-2-amine

Research Brief on 5-(bromomethyl)-4-methyl-N-(3-methylphenyl)methyl-4,5-dihydro-1,3-thiazol-2-amine (CAS: 2649077-40-5)

The compound 5-(bromomethyl)-4-methyl-N-(3-methylphenyl)methyl-4,5-dihydro-1,3-thiazol-2-amine (CAS: 2649077-40-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this thiazole derivative as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the bromomethyl and methylphenyl groups, make it a versatile building block for the development of small-molecule inhibitors targeting various enzymes and receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent kinase inhibitors, showing promising activity against cancer cell lines.

In terms of biological activity, preliminary in vitro assays have revealed that 5-(bromomethyl)-4-methyl-N-(3-methylphenyl)methyl-4,5-dihydro-1,3-thiazol-2-amine exhibits moderate inhibitory effects on specific protein targets involved in inflammatory pathways. Researchers have also explored its potential as a precursor for radiopharmaceuticals, leveraging the bromine atom for isotopic labeling in imaging studies. These findings suggest broad applicability in both therapeutic and diagnostic domains.

The synthesis of this compound has been optimized in recent years, with several research groups reporting improved yields and purity through novel catalytic methods. A 2024 paper in Organic Process Research & Development detailed a scalable, green chemistry approach that reduces the use of hazardous reagents while maintaining high efficiency. This advancement is particularly relevant for industrial-scale production.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Current research efforts are focused on structural modifications to enhance selectivity and reduce off-target effects. Collaborative studies between academic and industrial laboratories are underway to explore its potential in combination therapies and targeted drug delivery systems.

In conclusion, 5-(bromomethyl)-4-methyl-N-(3-methylphenyl)methyl-4,5-dihydro-1,3-thiazol-2-amine represents a valuable chemical entity with diverse applications in medicinal chemistry. Ongoing research continues to uncover new dimensions of its utility, positioning it as a compound of significant interest for future drug development programs. Further investigations into its safety profile and in vivo efficacy will be critical for translating these findings into clinical applications.